4-(4-chlorophenyl)-4-[4-(1H-pyrazol-4-yl)phenyl]piperidine;dihydrochloride

• IUPAC Name: 4-(4-chlorophenyl)-4-[4-(1H-pyrazol-4-yl)phenyl]piperidine;dihydrochloride
• InChI: InChI=1S/C20H20ClN3.2ClH/c21-19-7-5-18(6-8-19)20(9-11-22-12-10-20)17-3-1-15(2-4-17)16-13-23-24-14-16;;/h1-8,13-14,22H,9-12H2,(H,23,24);2*1H
• InChI Key: ICUAUJBVBVIUAE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC=C(C=C2)C3=CNN=C3)C4=CC=C(C=C4)Cl.Cl.Cl
• Molecular Formula: C20H22Cl3N3
• Molecular Weight: 410.8 g/mol

Description

AT7867 dihydrochloride is a potent ATP-competitive inhibitor of several kinases, including AKT1, AKT2, AKT3, p70 S6 kinase, and protein kinase A. It has shown significant potential in inhibiting tumor growth and inducing apoptosis in various cancer cell lines .

Scientific Research Applications

AT7867 dihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a tool compound to study kinase inhibition and signal transduction pathways.

Biology: It helps in understanding the role of AKT and p70 S6 kinase in cellular processes such as growth, proliferation, and apoptosis.

Medicine: It has shown potential as an anticancer agent, inhibiting tumor growth and inducing apoptosis in various cancer cell lines.

Industry: It is used in the development of new therapeutic agents targeting kinases involved in cancer and other diseases

Mechanism of Action

AT7867 dihydrochloride inhibits Akt and p70S6K activity at the cellular level, as measured by inhibition of GSK3β and S6 ribosomal protein phosphorylation. It also induces apoptosis in tumor cells.

Safety and Hazards

AT7867 dihydrochloride is considered toxic and can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

AT7867 dihydrochloride has shown promising results in preclinical studies. It has been found to inhibit human tumor growth in PTEN-deficient xenograft models. Another study suggests that AT7867 promotes pancreatic progenitor differentiation of human iPSCs and accelerates diabetes reversal. These findings suggest that further evaluation of AT7867 as a single-agent anticancer strategy may be warranted.

Preparation Methods

The synthesis of AT7867 dihydrochloride involves fragment-based lead discovery combined with structure-based drug design. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed. Industrial production methods typically involve large-scale synthesis under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

AT7867 dihydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Reducing agents such as sodium borohydride are commonly used.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Comparison with Similar Compounds

AT7867 dihydrochloride is unique in its ability to inhibit multiple kinases with high potency. Similar compounds include:

MK-2206: An allosteric inhibitor of AKT.

GSK690693: An ATP-competitive inhibitor of AKT.

Perifosine: An alkylphospholipid that inhibits AKT activation. AT7867 dihydrochloride stands out due to its dual inhibition of AKT and p70 S6 kinase, making it a valuable tool for studying these pathways